Cas no 2229611-08-7 (tert-butyl 3-(6-chloro-1H-indol-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(6-chloro-1H-indol-3-yl)piperazine-1-carboxylate
• CAS No: 2229611-08-7
• MF: C₁₇H₂₂ClN₃O₂
• MW: 335.828483104706
• CID: 6108612
• PubChem ID: 165828083
• Update Time: 2025-10-30

tert-butyl 3-(6-chloro-1H-indol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(6-chloro-1H-indol-3-yl)piperazine-1-carboxylate
• EN300-1888011
• 2229611-08-7

• Inchi： 1S/C17H22ClN3O2/c1-17(2,3)23-16(22)21-7-6-19-15(10-21)13-9-20-14-8-11(18)4-5-12(13)14/h4-5,8-9,15,19-20H,6-7,10H2,1-3H3
• InChI Key： DEBKKLZGEJKLAS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 335.1400546g/mol
• Monoisotopic Mass: 335.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.4Ų

Additional information on tert-butyl 3-(6-chloro-1H-indol-3-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(6-chloro-1H-indol-3-yl)piperazine-1-carboxylate (CAS No. 2229611-08-7)

tert-butyl 3-(6-chloro-1H-indol-3-yl)piperazine-1-carboxylate (CAS No. 2229611-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of indole derivatives, which are known for their diverse biological activities. The presence of both chloro-substituted indole and piperazine moieties makes it a valuable intermediate in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and kinase inhibitors.

The molecular structure of tert-butyl 3-(6-chloro-1H-indol-3-yl)piperazine-1-carboxylate features a tert-butyl carbamate group, which enhances its stability and solubility, making it suitable for various synthetic applications. Researchers have explored its potential in medicinal chemistry, focusing on its role as a building block for more complex molecules. Its CAS No. 2229611-08-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

In recent years, the demand for indole-based compounds has surged due to their applications in neurodegenerative disease research and cancer therapy. The 6-chloro-1H-indol-3-yl moiety, in particular, is associated with modulating serotonin receptors, a hot topic in mental health therapeutics. This aligns with current trends where users frequently search for terms like "indole derivatives in drug discovery" or "piperazine-based CNS drugs". The compound's unique structure also positions it as a candidate for computational chemistry studies, leveraging AI-driven molecular modeling tools to predict its interactions.

From a synthetic perspective, tert-butyl 3-(6-chloro-1H-indol-3-yl)piperazine-1-carboxylate is often synthesized via multistep organic reactions, including Boc protection and nucleophilic substitution. Its purity and yield are critical for downstream applications, prompting researchers to optimize protocols using green chemistry principles. This resonates with the growing interest in environmentally friendly synthesis, a frequently searched topic in scientific communities.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are well-documented in literature. These properties are essential for formulators and process chemists working on scale-up production. Additionally, its spectroscopic data (e.g., NMR and MS) are widely referenced for quality control, addressing common queries like "how to characterize indole derivatives" or "Boc-piperazine analysis techniques".

In conclusion, tert-butyl 3-(6-chloro-1H-indol-3-yl)piperazine-1-carboxylate (CAS No. 2229611-08-7) represents a versatile and scientifically significant compound. Its applications span drug development, material science, and biochemical research, making it a subject of ongoing exploration. As interest in targeted therapies and precision medicine grows, this compound is likely to remain a focal point in innovative research endeavors.